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Compound of Interest

Compound Name: (R)-1,2-Tetradecanediol

CAS No.: 153062-86-3

Cat. No.: B133296

Get Quote

Status: Operational | Lead Scientist: Dr. A. Vance | Focus: C14 Chiral Diol Production

Welcome to the technical hub for (R)-1,2-Tetradecanediol (CAS: 21129-09-9).[1][2] This

compound presents a unique "Scale-Up Triad" of challenges: Solubility limits (due to the C14

lipophilic chain), Waxy solid handling (melting point ~64°C), and Detection invisibility (lack of

chromophore).

Select your current process stage below to access specific troubleshooting protocols.

🔬 Module 1: Synthesis Strategy & Reaction Control
Primary Route: Sharpless Asymmetric Dihydroxylation (SAD) Alternative Route: Hydrolytic

Kinetic Resolution (HKR)[3][4][5][6]

Decision Logic: Which Route?
Use the diagram below to validate your synthetic strategy before scaling up.
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Start: Raw Material Availability

Is 1-Tetradecene available?

Is racemic 1,2-epoxytetradecane available?

No

Route A: Sharpless AD
(Direct Synthesis)

Yes (Preferred)

Route B: Jacobsen HKR
(Resolution)

Yes

Pros: 100% Theo. Yield
Cons: Osmium Toxicity

Pros: High ee% (>99%)
Cons: Max 50% Yield (Resolution)

Click to download full resolution via product page

Figure 1: Strategic selection between Sharpless AD and HKR based on starting material and

yield requirements.

Troubleshooting Guide: Sharpless AD (AD-mix-β)
Objective: Synthesis of (R)-1,2-Tetradecanediol from 1-Tetradecene.
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Symptom Probable Cause
Corrective Action (Scale-
Up)

Reaction Stalls (<50% Conv.)

Phase Transfer Failure: The

C14 chain renders 1-

tetradecene insoluble in the

standard t-BuOH/H₂O (1:1)

mix.

Modify Solvent System: Switch

to a 1:1 mixture of t-

BuOH/Water with 20% THF

added to solubilize the alkene.

Increase agitation rate

significantly (tip speed > 1.5

m/s).

Low ee% (<90%)

Thermal Exotherm: The

reaction is exothermic. At

scale, heat accumulation

destroys enantioselectivity.

Cryogenic Dosing: Pre-cool

reactor to 0°C. Dose the

alkene slowly over 4-6 hours.

Do not add all at once. Ensure

internal temp never exceeds

4°C.

"Muddy" Reaction Mixture

Emulsion Formation: Long-

chain diols act as surfactants,

stabilizing emulsions.

Salt Break: Add saturated

Na₂SO₄ or NaCl during

workup. Filter through a Celite

pad to break the interfacial

tension before phase

separation.

Critical Mechanism: The (R)-enantiomer is obtained using AD-mix-β (containing DHQD-PHAL).

The bulky C14 chain is placed in the "South-West" quadrant of the active site, allowing attack

from the top (

) face.

⚗️ Module 2: Work-up & Catalyst Removal
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Challenge: Removing toxic Osmium (Os) to pharma limits (<10 ppm) from a lipophilic waxy

solid.

Protocol: The "Chelation Wash"
Standard water washes fail because the Osmium-diol complex is lipophilic.

Quench: Add solid Sodium Sulfite (

, 6 eq) to the reaction mixture and stir for 1 hour at RT. This reduces Os(VIII) to Os(IV/VI)
water-soluble species.

Extraction: Extract with Ethyl Acetate (EtOAc).

Scavenging (The Key Step): Treat the organic layer with Silica-bound amine scavenger (e.g.,

QuadraPure™ TU or similar thiourea scavengers) at 10 wt% relative to the product. Stir for 4

hours.

Filtration: Filter off the silica. This typically reduces Os content to <5 ppm.

❄️ Module 3: Purification & Solid State (The "Waxy"
Danger)
Challenge: (R)-1,2-Tetradecanediol melts at ~62-64°C. It tends to "oil out" (separate as a

liquid) rather than crystallize, trapping impurities.

Logic Flow: Preventing "Oiling Out"

Crude Waxy Solid Dissolve in Hexane/EtOAc (9:1)
at 55°C (Just below MP) Cool Slowly to 45°C ADD SEED CRYSTALS

(Critical Step)
Cool to 0°C
(1°C/min) Cold Filtration

Click to download full resolution via product page

Figure 2: Controlled crystallization protocol to avoid liquid-liquid phase separation (oiling out).

FAQ: Solid Handling
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Q: My product turned into a solid block in the vacuum oven. Why? A: You likely dried it above

50°C. The melting point is ~64°C, but the presence of trace solvent depresses this significantly

(melting point depression).

Fix: Dry in a vacuum oven at 35°C max with a nitrogen bleed. Use a rotovap with a bump

trap for initial solvent removal, but do not use a water bath >40°C.

Q: Can I distill it? A: Only under high vacuum (<0.1 mmHg). The boiling point is high (>300°C at

atm), and thermal degradation (dehydration to the aldehyde) can occur. Crystallization is

preferred for chiral purity.

📊 Module 4: Analytical & Quality Control
Challenge: 1,2-Tetradecanediol is UV-inactive. It has no chromophore (no double bonds, no

aromatics).

The "Invisible Peak" Problem
If you inject this onto a standard HPLC-UV, you will see nothing.

Validated Analytical Protocols
Method A: Derivatization (Recommended for ee% determination)
To measure enantiomeric excess, you must attach a "UV tag" that also provides rigid steric bulk

for chiral separation.

Reagent: 4-Nitrobenzoyl chloride (or Benzoyl chloride).

Reaction: Mix 10 mg diol + 20 mg reagent + 50

L Pyridine in DCM. Shake for 15 mins. Quench with water.

HPLC: Inject the derivatized sample.

Column: Chiralcel OD-H or AD-H.

Mobile Phase: Hexane/IPA (90:10).

Detection: UV at 254 nm.
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Method B: Direct Detection (Purity only)
If you cannot derivatize, you must use a universal detector.

Detector: ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector).

Refractive Index (RI): Possible, but gradients are not possible (isocratic only), and sensitivity

is low.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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